Cas no 94200-30-3 (Bis(o-(1-phenylethyl)phenyl) hydrogen phosphate)

• Product Name: Bis(o-(1-phenylethyl)phenyl) hydrogen phosphate
• CAS No: 94200-30-3
• MF: C₂₈H₂₇O₄P
• MW: 458.485348939896
• CID: 815939
• PubChem ID: 16206049
• Update Time: 2025-04-19

Bis(o-(1-phenylethyl)phenyl) hydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• Bis(o-(1-phenylethyl)phenyl) hydrogen phosphate
• bis[2-(1-phenylethyl)phenyl] hydrogen phosphate
• bis[o-(1-phenylethyl)phenyl] hydrogen phosphate
• 94200-30-3
• EINECS 303-506-2
• Bis[o-(1-phenylethyl)phenyl]hydrogen phosphate
• NS00065734
• DTXSID00916177

• Inchi： 1S/C28H27O4P/c1-21(23-13-5-3-6-14-23)25-17-9-11-19-27(25)31-33(29,30)32-28-20-12-10-18-26(28)22(2)24-15-7-4-8-16-24/h3-22H,1-2H3,(H,29,30)
• InChI Key： OBMNOVHUTBFKEB-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OC1=CC=CC=C1C(C)C1C=CC=CC=1)OC1=CC=CC=C1C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 458.16469634g/mol
• Monoisotopic Mass: 458.16469634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 55.8Ų